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Compound of Interest

Compound Name: Daurisoline-d5

Cat. No.: B12386450 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This document provides essential safety

information and detailed procedures for the proper disposal of Daurisoline-d5, a deuterated

alkaloid used in research.

Daurisoline-d5, while valuable for scientific investigation, is classified as a hazardous

substance and requires careful management throughout its lifecycle, from receipt to disposal.

Adherence to these guidelines will help ensure the safety of laboratory personnel and the

protection of the environment.

I. Safety and Hazard Information
Daurisoline is categorized as harmful if swallowed.[1][2] Below is a summary of its key hazard

information.
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Hazard
Classification

GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statements

Acute Toxicity,

Oral (Category 4)
GHS07 Warning

H302: Harmful if

swallowed

P264: Wash

thoroughly after

handling.[1]

P270: Do not

eat, drink or

smoke when

using this

product.[1]

P301+P312: IF

SWALLOWED:

Call a POISON

CENTER or

doctor/physician

if you feel unwell.

P330: Rinse

mouth. P501:

Dispose of

contents/contain

er in accordance

with

local/regional/nat

ional/internationa

l regulations.

II. Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of Daurisoline-
d5. This procedure is based on general best practices for hazardous chemical waste and

should be adapted to comply with your institution's specific policies and local regulations.

1. Personal Protective Equipment (PPE) Check:

Before handling Daurisoline-d5 for disposal, ensure you are wearing appropriate PPE,

including:
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Safety glasses or goggles

Chemical-resistant gloves (nitrile or neoprene recommended)

Laboratory coat

2. Waste Segregation:

Solid Waste:

Place any solid Daurisoline-d5, contaminated personal protective equipment (e.g.,

gloves, weighing paper), and empty vials directly into a designated hazardous waste

container labeled "Hazardous Chemical Waste" and "Toxic".

Do not mix with non-hazardous waste.

Liquid Waste (Solutions):

If Daurisoline-d5 is in a solvent, collect the solution in a sealable, chemical-resistant

waste container.

The container must be clearly labeled with "Hazardous Chemical Waste," the name

"Daurisoline-d5," and the solvent(s) used.

Do not pour Daurisoline-d5 solutions down the drain.[3]

3. Waste Container Management:

Keep the hazardous waste container securely sealed when not in use.

Store the container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Ensure the waste container is properly labeled with a hazardous waste tag as required by

your institution's Environmental Health and Safety (EHS) department.

4. Scheduling Waste Pickup:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12386450?utm_src=pdf-body
https://www.benchchem.com/product/b12386450?utm_src=pdf-body
https://www.benchchem.com/product/b12386450?utm_src=pdf-body
https://www.benchchem.com/product/b12386450?utm_src=pdf-body
https://www.sigmaaldrich.com/ZA/en/sds/SIAL/PHR1853?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide them with all necessary information regarding the waste, including the chemical

name and quantity.

5. Documentation:

Maintain a record of the disposal, including the date, quantity of Daurisoline-d5 disposed of,

and the method of disposal.

III. Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Daurisoline-d5 waste.
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Caption: Decision workflow for the proper disposal of Daurisoline-d5 waste.
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Disclaimer: This information is intended as a guide and should not replace the specific

protocols and regulations of your institution. Always consult your organization's Environmental

Health and Safety (EHS) department for detailed guidance on hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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